Cas no 93685-02-0 (1-Docosanamine, trifluoroacetate)

• Product Name: 1-Docosanamine, trifluoroacetate
• CAS No: 93685-02-0
• MF: C₂₄H₄₈F₃NO₂
• MW: 439.638638496399
• CID: 2817317
• Update Time: 2023-08-07

1-Docosanamine, trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 1-Docosanamine, trifluoroacetate
• Trifluoroacetic acid--docosan-1-amine (1/1)

• Inchi： 1S/C22H47N.C2HF3O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23;3-2(4,5)1(6)7/h2-23H2,1H3;(H,6,7)
• InChI Key： YZUHYSKMPGXTHE-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.NCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 20
• Complexity: 274
• Topological Polar Surface Area: 63.3